4-(1-Methyl-5-imidazolyl)benzoic Acid
Cat. No. B1424323
Key on ui cas rn:
305806-38-6
M. Wt: 202.21 g/mol
InChI Key: VRUJRMUIEJAVSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][C:3]([c:4]1[cH:5][cH:6][c:7](-[c:10]2[n:11]([CH3:15])[cH:12][n:13][cH:14]2)[cH:8][cH:9]1)=[O:16].[CH3:25][OH:26].[Li+:17].[O:19]1[CH2:20][CH2:21][CH2:22][CH2:23]1.[OH-:18].[OH2:24]>>[O:2]=[C:3]([c:4]1[cH:5][cH:6][c:7](-[c:10]2[n:11]([CH3:15])[cH:12][n:13][cH:14]2)[cH:8][cH:9]1)[OH:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1ccc(-c2cncn2C)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Li+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cn1cncc1-c1ccc(C(=O)O)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
